![molecular formula C14H17N3O5S2 B2629851 Ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate CAS No. 865248-11-9](/img/structure/B2629851.png)
Ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate
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Description
Ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate is a useful research compound. Its molecular formula is C14H17N3O5S2 and its molecular weight is 371.43. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Behavior
- Tautomeric Behavior and Decomposition : Ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a related compound, exists as a mixture of two tautomers and decomposes to (1,2-benzisothiazol-3-yl)acetonitrile under certain conditions (Carrington et al., 1972).
- Synthesis of Novel Compounds : Novel compounds such as Ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate have been synthesized, demonstrating the versatility of these benzothiazole derivatives in creating new chemical entities (Nassiri & Milani, 2020).
Application in Heterocyclic Chemistry
- Development of Pyrimido[1,6-α]benzimidazole-1,3(2H,5H)-diones : The interaction of ethyl 1H-benzimidazole-2-acetate with isocyanates led to the synthesis of these novel compounds, showcasing the application in heterocyclic chemistry (Badawey et al., 1989).
Reactions with Other Chemical Entities
- Formation of Sulfenylimines : Ethyl 2-(2-acetyl- or 2-formyl-amidothiazol-4-yl)-2-tosyloxyiminoacetate, a related compound, reacts with thiols to form sulfenylimines, indicating potential in organic synthesis (Rezessy et al., 1991).
Synthesis of Benzothiazole Derivatives
- Creation of 2-(2-Sulfanyl-4H-3,1-benzothiazin-4-yl)acetic Acid Derivatives : Demonstrates the ability to synthesize complex benzothiazole derivatives under mild conditions (Fukamachi et al., 2011).
Antimicrobial and Antifungal Properties
- Synthesis and Biological Evaluation : Ethyl-1H-benzotriazol-1-acetate and its derivatives have been evaluated for antifungal activity, highlighting the biological application of these compounds (Toraskar et al., 2009).
Structural and Spectroscopic Analysis
- Characterization of Novel Compounds : Studies have been conducted on the synthesis and characterization of compounds like ethyl 2-(2-(thiazol-4-yl)-1H-benzimidazol-1-yl)acetate, providing insights into their structural and spectroscopic properties (El Foujji et al., 2020).
Properties
IUPAC Name |
ethyl 2-(2-propanoylimino-6-sulfamoyl-1,3-benzothiazol-3-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O5S2/c1-3-12(18)16-14-17(8-13(19)22-4-2)10-6-5-9(24(15,20)21)7-11(10)23-14/h5-7H,3-4,8H2,1-2H3,(H2,15,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USWDPJYIHTYXSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N=C1N(C2=C(S1)C=C(C=C2)S(=O)(=O)N)CC(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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